Cas no 831209-36-0 (6,8-dichloro-3-4-(furan-2-carbonyl)piperazine-1-carbonyl-2H-chromen-2-one)

• Product Name: 6,8-dichloro-3-4-(furan-2-carbonyl)piperazine-1-carbonyl-2H-chromen-2-one
• CAS No: 831209-36-0
• MF: C₁₉H₁₄Cl₂N₂O₅
• MW: 421.23086309433
• CID: 6155850
• PubChem ID: 1250961
• Update Time: 2024-01-06

6,8-dichloro-3-4-(furan-2-carbonyl)piperazine-1-carbonyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6,8-dichloro-3-4-(furan-2-carbonyl)piperazine-1-carbonyl-2H-chromen-2-one
• SR-01000294797-1
• 831209-36-0
• Z199467654
• SR-01000294797
• F1732-0112
• 6,8-dichloro-3-(4-(furan-2-carbonyl)piperazine-1-carbonyl)-2H-chromen-2-one
• 6,8-dichloro-3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-2H-chromen-2-one
• 6,8-dichloro-3-[4-(furan-2-carbonyl)piperazine-1-carbonyl]chromen-2-one
• AKOS001268825

• Inchi： 1S/C19H14Cl2N2O5/c20-12-8-11-9-13(19(26)28-16(11)14(21)10-12)17(24)22-3-5-23(6-4-22)18(25)15-2-1-7-27-15/h1-2,7-10H,3-6H2
• InChI Key： RHYWLORAJGAGTI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1OC(C(=C2)C(N1CCN(C(C2=CC=CO2)=O)CC1)=O)=O)Cl

Computed Properties

• Exact Mass: 420.0279769g/mol
• Monoisotopic Mass: 420.0279769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives